Cas no 321430-60-8 ((1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one)
(1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(DIMETHYLAMINO)-4-(4-METHOXYPHENOXY)-1-PENTEN-3-ONE
- 1-Penten-3-one, 1-(dimethylamino)-4-(4-methoxyphenoxy)-
- (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one
-
- MDL: MFCD00243596
(1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A895616-1g |
(1E)-1-(Dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one |
321430-60-8 | 90% | 1g |
$611.0 | 2024-04-20 | |
| abcr | AB579413-500 mg |
1-(Dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one; . |
321430-60-8 | 500MG |
€678.60 | 2023-03-20 | ||
| abcr | AB579413-1 g |
1-(Dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one; . |
321430-60-8 | 1g |
€1,312.80 | 2023-03-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00882433-1g |
(1E)-1-(Dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one |
321430-60-8 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| Key Organics Ltd | 1H-005-1MG |
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one |
321430-60-8 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 1H-005-5MG |
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one |
321430-60-8 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 1H-005-10MG |
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one |
321430-60-8 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 1H-005-0.5G |
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one |
321430-60-8 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 1H-005-1G |
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one |
321430-60-8 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 1H-005-5G |
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one |
321430-60-8 | >90% | 5g |
£3080.00 | 2025-02-09 |
(1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one
Comprehensive Overview of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one (CAS No. 321430-60-8)
(1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one (CAS No. 321430-60-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.
The molecular formula of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one is C15H21NO3, and its molecular weight is 267.33 g/mol. The compound features a pentenone backbone with a dimethylamino group and a 4-methoxyphenoxy substituent, which contribute to its distinct chemical and biological properties. The presence of these functional groups allows the compound to interact with various biological targets, making it a versatile molecule in drug discovery and development.
The synthesis of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one has been reported in several studies. One common approach involves the condensation of 4-methoxyphenol with an appropriate aldehyde or ketone, followed by the introduction of the dimethylamino group through amination reactions. The E-isomer configuration is crucial for the biological activity of the compound, and careful control over reaction conditions is necessary to ensure the desired stereochemistry.
In recent years, significant research has focused on the biological activities of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, which are key mediators of inflammation.
Beyond its anti-inflammatory effects, (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one has also demonstrated promising antitumor activity. In vitro and in vivo studies have shown that the compound can induce apoptosis in cancer cells and inhibit tumor growth. The specific molecular targets involved in these effects are still under investigation, but preliminary data suggest that the compound may interact with signaling pathways such as PI3K/Akt and MAPK.
The pharmacokinetic properties of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one have been studied to assess its potential as a therapeutic agent. Research indicates that the compound has good oral bioavailability and favorable pharmacokinetic profiles, which are essential for drug development. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its safety profile.
Clinical trials are currently underway to evaluate the efficacy and safety of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore the full therapeutic potential of this compound.
In conclusion, (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one (CAS No. 321430-60-8) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.
321430-60-8 ((1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)